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Cat. No.: B1680250 Get Quote

Essential Safety and Handling of Sodium Azide
For the attention of researchers, scientists, and drug development professionals.

This document provides critical safety and logistical information for the handling of sodium

azide (NaN₃), a highly toxic and reactive inorganic compound. Due to the absence of "Rubone"

in chemical safety databases, this guide uses sodium azide as a proxy to outline essential

personal protective equipment (PPE) protocols, operational procedures, and disposal plans.

Sodium azide is a colorless, odorless crystalline solid used as a chemical preservative and in

various syntheses.[1][2] It is acutely toxic if inhaled, ingested, or absorbed through the skin and

can form explosive compounds.[2][3][4]

Hazard Summary & Physical Properties
Sodium azide is classified as a particularly hazardous substance due to its high acute toxicity.

[5] It can react with metals such as lead and copper, commonly found in plumbing, to form

highly explosive metal azides.[6][7] Contact with acids liberates highly toxic and explosive

hydrazoic acid gas.[6][8]
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Property Value References

CAS Number 26628-22-8 [9]

Molecular Formula NaN₃ [10]

Molecular Weight 65.01 g/mol [10]

Appearance
Colorless to white crystalline

solid
[1]

Solubility in Water Highly soluble [1]

Decomposition Temperature
>275 °C (may decompose

violently)
[3][7]

Exposure Limits Value References

NIOSH REL (Ceiling) 0.3 mg/m³ [1]

ACGIH TLV (Ceiling) 0.29 mg/m³ [1]

NIOSH REL (as Hydrazoic

Acid, Ceiling)
0.1 ppm [1]

ACGIH TLV (as Hydrazoic Acid

vapor, Ceiling)
0.11 ppm [1]

Acute Oral Toxicity (LD50,

Mouse)
27 mg/kg [9]

Acute Dermal Toxicity (LD50,

Rabbit)
20 mg/kg [9]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure.
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PPE Category Specification Rationale References

Hand Protection

Double-gloving with

nitrile or chloroprene

gloves (minimum 0.11

mm thickness).

Protects against

dermal absorption,

which can be fatal.

Change gloves at

least every two hours.

[4][11][12][13]

Eye Protection

Tightly fitted safety

goggles and a face

shield.

Protects against

splashes of solutions

or contact with solid

particles.

[4][7][11]

Body Protection

Flame-resistant lab

coat (fully buttoned),

long pants, and

closed-toe shoes.

Prevents skin contact.

Shoes should not

have metal parts.

[3][11]

Respiratory Protection

All manipulations must

be performed in a

certified chemical

fume hood.

Prevents inhalation of

dust or toxic hydrazoic

acid vapors, which

can form upon contact

with water or acids.

[3][11][13]

Operational Plan: Handling and Storage
Engineering Controls:

Always handle sodium azide (solid and solutions) within a certified chemical fume hood.[11]

[13]

An eyewash station and safety shower must be readily accessible.[3][11]

Handling Procedures:

Review the Safety Data Sheet (SDS) before beginning any work.[3]

Use non-metallic (e.g., plastic, ceramic) spatulas and containers to avoid the formation of

shock-sensitive metal azides.[7][11][14]
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Avoid heating sodium azide, as it can decompose violently.[6][7]

Keep away from incompatible materials, including acids, heavy metals, and their salts.[7][15]

Storage:

Store in a cool, dry, well-ventilated area away from heat sources.[3][7]

Ensure containers are tightly closed and stored in secondary containment.[11]

Do not store on metal shelves.[7]

Disposal Plan
Waste Collection:

All solid waste and concentrated solutions (>5%) of sodium azide are considered P-listed

hazardous waste.[5][12]

Collect all contaminated materials (e.g., gloves, absorbent pads) and residual sodium azide

in a clearly labeled, sealed, non-metal container.[3][11]

Contact your institution's Environmental Health & Safety (EH&S) office for hazardous waste

pickup.[11][15]

Drain Disposal:

Never dispose of solid sodium azide or concentrated solutions down the drain. This can lead

to the formation of explosive metal azides in the plumbing.[6][7]

Some institutions may permit the disposal of very dilute solutions (e.g., <0.1%) used as

preservatives, followed by flushing with copious amounts of water. However, you must

confirm this policy with your EH&S office.[15][16]

Decontamination:

Wipe down work surfaces with a soap and water solution (pH > 9) and then 70% ethanol

after use.[4][5]
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Collect all cleaning materials for disposal as hazardous waste.[5]

Experimental Protocols
Protocol 1: Preparation of a 0.1% Sodium Azide Stock Solution for Preservation

This protocol describes the preparation of a dilute sodium azide solution commonly used as a

bacteriostatic agent in biological buffers and antibody solutions.[17]

Methodology:

Preparation: In a certified chemical fume hood, weigh 0.1 g of solid sodium azide using a

non-metal spatula and weighing boat.

Dissolution: Add the sodium azide to 100 mL of distilled water in a glass beaker with a stir

bar.

Mixing: Stir the solution on a stir plate until the sodium azide is completely dissolved.

Storage: Transfer the solution to a clearly labeled container. This 0.1% stock can be added to

final solutions to achieve a typical bacteriostatic concentration of 0.02% - 0.1%.

Protocol 2: Chemical Deactivation of a Dilute Sodium Azide Solution

This protocol outlines a method for the chemical neutralization of dilute sodium azide solutions

(<5%) prior to disposal. This procedure must be performed in a chemical fume hood due to the

generation of nitric oxide gas.[6][14]

Methodology:

Setup: Place the dilute sodium azide solution in a three-necked flask equipped with a stirrer

and a dropping funnel.

Nitrite Addition: While stirring, add a 20% aqueous solution of sodium nitrite. Use 1.5 g of

sodium nitrite for every 1 g of sodium azide in the solution.[6]

Acidification: Slowly add a 20% sulfuric acid solution dropwise until the mixture is acidic (test

with litmus paper). Crucial: This order of addition is essential to prevent the formation of toxic
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hydrazoic acid (HN₃).[6]

Completion: Continue stirring until the evolution of nitrogen oxide gas ceases. Test for

excess nitrite with starch-iodide paper (a blue color indicates completion).[6]

Final Disposal: Neutralize the remaining solution to a pH between 6-9 before washing it

down the drain with plenty of water, if permitted by your institution.[6]
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Caption: Workflow for the safe handling and disposal of sodium azide.
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Caption: Simplified signaling pathway showing NaN₃-induced apoptosis.[2][18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0087_-_sodium_azide.ashx?la=en
https://ehs.yale.edu/sites/default/files/files/sodium-azide-sop.pdf
https://www.uthsc.edu/research/safety/documents/sop-sodium-azide.pdf
https://www.unomaha.edu/business-and-finance/support-services/_documents/sodium-azide-hazards-disposal.pdf
https://www.safety.duke.edu/sites/default/files/SOP%20Sodium%20Azide.doc
https://www.carlroth.com/medias/SDB-K305-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTc0MDB8YXBwbGljYXRpb24vcGRmfGFEWTVMMmcxTXk4NU1UYzJORFUwTmpZd01USTJMMU5FUWw5TE16QTFYMGxGWDBWT0xuQmtaZ3wwMWEzOTdhNTFiZjEzOTFiYWU1NjIxM2Y5NTY0ZmZlOTViZGU2NzRhMDNlZDExNDhmNjU1NGNjZDgyMWRkMTNh
https://westliberty.edu/health-and-safety/files/2012/08/Sodium-Azide.pdf
https://www.cdhfinechemical.com/images/product/msds/101_2069514636_SodiumAzide-CASNO-26628-22-8-MSDS.pdf
https://ipo.rutgers.edu/rehs/sop/Sodium-azide
https://campus.kennesaw.edu/offices-services/planning-construction/environmental-health-safety/docs/204a-procedure-for-working-with-sodium-azide.pdf
https://www.ehs.washington.edu/system/files/resources/sodiumazide.docx
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/CHM-GUI-004-NEW.pdf
https://www.hazardouswasteexperts.com/what-you-need-to-know-about-sodium-azide/
https://www.creighton.edu/sites/default/files/2024-03/20__Sodium_Azide.pdf
https://pubmed.ncbi.nlm.nih.gov/30664159/
https://pubmed.ncbi.nlm.nih.gov/30664159/
https://www.researchgate.net/publication/330368387_Sodium_azide_induces_mitochondria-mediated_apoptosis_in_PC12_cells_through_Pgc-1a-associated_signaling_pathway
https://www.benchchem.com/product/b1680250#personal-protective-equipment-for-handling-rubone
https://www.benchchem.com/product/b1680250#personal-protective-equipment-for-handling-rubone
https://www.benchchem.com/product/b1680250#personal-protective-equipment-for-handling-rubone
https://www.benchchem.com/product/b1680250#personal-protective-equipment-for-handling-rubone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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